Cas no 209412-07-7 (2-(2,6-Dichlorophenyl)-2-(6-phenylsulfanylpyridazin-3-yl)acetonitrile)

2-(2,6-Dichlorophenyl)-2-(6-phenylsulfanylpyridazin-3-yl)acetonitrile structure
209412-07-7 structure
Product Name:2-(2,6-Dichlorophenyl)-2-(6-phenylsulfanylpyridazin-3-yl)acetonitrile
CAS No:209412-07-7
MF:C18H11Cl2N3S
MW:372.271040201187
CID:3158553
PubChem ID:5706231
Update Time:2025-04-21

2-(2,6-Dichlorophenyl)-2-(6-phenylsulfanylpyridazin-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridazineacetonitrile, alpha-(2,6-dichlorophenyl)-6-(phenylthio)-
    • SCHEMBL12139918
    • DTXSID901179483
    • I+/--(2,6-Dichlorophenyl)-6-(phenylthio)-3-pyridazineacetonitrile
    • AKOS004909663
    • 209412-07-7
    • 2-(2,6-Dichlorophenyl)-2-(6-phenylsulfanylpyridazin-3-yl)acetonitrile
    • MDL: MFCD06661041
    • Inchi: 1S/C18H11Cl2N3S/c19-14-7-4-8-15(20)18(14)13(11-21)16-9-10-17(23-22-16)24-12-5-2-1-3-6-12/h1-10,13H
    • InChI Key: WTBPAUZQFSZOPC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1C(C#N)C1=CC=C(N=N1)SC1C=CC=CC=1)Cl

Computed Properties

  • Exact Mass: 371.0050739Da
  • Monoisotopic Mass: 371.0050739Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 74.9Ų
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